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Compound of Interest

Compound Name:
6-chloro-N-ethyl-N'-propyl-1,3,5-

triazine-2,4-diamine

CAS No.: 90952-64-0

Cat. No.: B166573

Get Quote

Ametryn (2-(ethylamino)-4-isopropylamino-6-methyl-thio-s-triazine) is a selective triazine

herbicide widely employed in agriculture to control broadleaf and grassy weeds in crops such

as sugarcane, pineapple, bananas, and corn.[1][2] Its mechanism of action involves the

inhibition of photosynthesis in target plants.[3] However, due to its moderate persistence in soil

and water, coupled with a water solubility of 185 mg/L, ametryn can potentially leach into

groundwater and contaminate aquatic ecosystems, posing environmental concerns.[1][4]

Regulatory bodies like the U.S. Environmental Protection Agency (EPA) have established

tolerance levels for ametryn residues in various commodities to ensure food safety.[5]

Consequently, the development of robust, reliable, and accessible analytical methods for the

precise quantification of ametryn in diverse matrices is paramount for environmental

monitoring, regulatory compliance, and human health risk assessment.

High-Performance Liquid Chromatography (HPLC) coupled with an Ultraviolet (UV) detector

represents a cornerstone technique in analytical chemistry for this purpose. Its widespread

availability, cost-effectiveness, and high sensitivity make it an ideal choice for the routine

analysis of pesticide residues. This application note provides a comprehensive, field-proven
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protocol for the quantification of ametryn, grounded in the principles of analytical chemistry and

validated according to international standards.

Principle of the Method: Chromatographic
Separation and UV Detection
The method is based on reversed-phase high-performance liquid chromatography (RP-HPLC).

In this mode, the stationary phase is nonpolar (e.g., octadecylsilyl or C18), while the mobile

phase is a more polar solvent mixture, typically consisting of acetonitrile or methanol and water.

Causality of Separation: Ametryn is a molecule of intermediate polarity. When a sample extract

is injected into the HPLC system, ametryn partitions between the mobile phase and the

nonpolar C18 stationary phase. The organic modifier (acetonitrile/methanol) in the mobile

phase competes with the analyte for binding sites on the stationary phase. By precisely

controlling the ratio of organic solvent to water, we can modulate the retention time of ametryn.

A higher concentration of the organic solvent will decrease the retention time, while a lower

concentration will increase it, allowing for fine-tuned separation from other matrix components.

Principle of Detection: Ametryn contains a triazine ring system, which is a chromophore that

absorbs light in the UV spectrum. The UV detector is set to a specific wavelength where

ametryn exhibits maximum absorbance (typically around 220-230 nm), ensuring high

sensitivity.[6] According to the Beer-Lambert Law, the absorbance of the analyte is directly

proportional to its concentration as it passes through the detector's flow cell. By creating a

calibration curve from standards of known concentrations, the concentration of ametryn in an

unknown sample can be accurately determined from its measured absorbance.

I. Experimental Protocol
Materials and Reagents

Instrumentation:

HPLC system with a quaternary or binary pump, degasser, autosampler, column

thermostat, and UV-Vis detector.

Analytical balance (4-decimal place).
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Vortex mixer.

Centrifuge capable of >4000 rpm.

Microwave-Assisted Extraction (MAE) system (optional, for solid samples).[7]

Solid-Phase Extraction (SPE) manifold and cartridges (optional, for sample cleanup).

pH meter.

Class A volumetric flasks, pipettes, and autosampler vials.

Chemicals:

Ametryn analytical standard (≥98% purity).

HPLC-grade acetonitrile (ACN) and methanol (MeOH).

Ultrapure water (18.2 MΩ·cm).

HPLC-grade formic acid or phosphoric acid (for mobile phase pH adjustment).

Anhydrous magnesium sulfate (MgSO₄) and sodium chloride (NaCl) (for QuEChERS

extraction).[8]

Syringe filters (0.22 µm or 0.45 µm, PTFE or nylon).

Preparation of Standard Solutions
The integrity of the entire analysis hinges on the accurate preparation of standards.

Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of ametryn standard into a 10

mL Class A volumetric flask. Dissolve and bring to volume with methanol. This solution

should be stored at 2-8°C and protected from light.[9]

Intermediate Stock Solution (10 µg/mL): Pipette 100 µL of the primary stock solution into a

10 mL volumetric flask and bring to volume with methanol.
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Working Calibration Standards (0.05 - 2.0 µg/mL): Prepare a series of at least five calibration

standards by serial dilution of the intermediate stock solution into the mobile phase or a

solvent matching the final sample extract. A typical range would be 0.05, 0.1, 0.25, 0.5, 1.0,

and 2.0 µg/mL.

Sample Preparation: A Matrix-Specific Approach
The goal of sample preparation is to efficiently extract ametryn from the matrix while minimizing

co-extractives that could interfere with the analysis.[10]

Measure 100 mL of the water sample into a 250 mL separatory funnel.

Add 5 g of NaCl to increase the ionic strength of the aqueous phase, which enhances the

partitioning of ametryn into the organic solvent.

Add 30 mL of dichloromethane or ethyl acetate.

Shake vigorously for 2 minutes, periodically venting the funnel.

Allow the layers to separate for 10 minutes. Drain the lower organic layer into a flask.

Repeat the extraction twice more with fresh 30 mL aliquots of the organic solvent.

Combine the organic extracts and evaporate to dryness using a rotary evaporator at 40°C.

Reconstitute the residue in 1.0 mL of the mobile phase, vortex, and filter through a 0.22 µm

syringe filter into an HPLC vial.

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined

and highly effective approach for pesticide residue analysis in solid matrices.[8][11]

Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

Add 10 mL of ultrapure water (if the soil is dry) and vortex to create a slurry.

Add 10 mL of acetonitrile. The use of acetonitrile is critical as it is miscible with water,

allowing for a single-phase extraction of the analytes from the hydrated sample matrix.
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Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl). The anhydrous MgSO₄

absorbs excess water, promoting the partitioning of ametryn into the acetonitrile layer, while

NaCl helps to create a phase separation.

Immediately cap and shake vigorously for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Transfer a 1 mL aliquot of the upper acetonitrile supernatant to a clean microcentrifuge tube

for dispersive solid-phase extraction (d-SPE) cleanup if necessary (e.g., containing MgSO₄

and PSA sorbent for fatty matrices). For many soil types, this cleanup step may not be

required.

Centrifuge the d-SPE tube (if used) for 2 minutes.

Take the final supernatant and filter it through a 0.22 µm syringe filter into an HPLC vial.

HPLC-UV Chromatographic Conditions
The following conditions are a robust starting point and should be optimized for the specific

instrument and column used.
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Parameter Recommended Condition Causality & Rationale

Column
C18, 250 mm x 4.6 mm, 5 µm

particle size

The C18 stationary phase

provides excellent hydrophobic

retention for ametryn. The

length and particle size offer a

good balance between

resolution and analysis time.[6]

Mobile Phase
Isocratic: Acetonitrile:Water

(70:30, v/v)

This ratio provides a good

retention factor for ametryn.

Adjusting the ACN percentage

(60-75%) can be used to fine-

tune the retention time and

separate it from interferences.

Flow Rate 1.0 mL/min

A standard flow rate for a 4.6

mm ID column, ensuring

optimal efficiency and

reasonable backpressure.[6]

Injection Volume 20 µL

A typical volume that balances

sensitivity with the risk of

column overloading.

Column Temp. 30 °C

Maintaining a constant

temperature ensures

reproducible retention times

and improves peak shape by

reducing mobile phase

viscosity.

UV Wavelength 220 nm

This wavelength is near the

absorbance maximum for the

triazine ring, providing high

sensitivity for ametryn

detection.[6]

Data Analysis and Quantification
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Calibration Curve: Inject the prepared working standards into the HPLC system. Plot the

peak area of ametryn versus the corresponding concentration (µg/mL).

Linear Regression: Perform a linear regression on the calibration data. The resulting

equation (y = mx + c) and the coefficient of determination (R²) will be used for quantification.

An R² value > 0.995 is typically required.

Sample Quantification: Inject the prepared sample extracts. Using the peak area obtained for

ametryn in the sample (y), calculate its concentration in the extract (x) using the regression

equation.

Final Concentration: Calculate the final concentration in the original sample, accounting for

the initial sample weight/volume and all dilution/concentration factors used during sample

preparation.

II. Method Validation: A Self-Validating System
To ensure the method is fit for its intended purpose, it must be validated according to

internationally recognized guidelines, such as those from SANTE or the Codex Alimentarius.

[12][13] Validation demonstrates the method's performance characteristics.
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Parameter Procedure
Acceptance Criteria
(Typical)[13]

Specificity/Selectivity

Analyze blank matrix samples

(e.g., ametryn-free soil/water)

to ensure no endogenous

components interfere with the

ametryn peak at its retention

time.

No significant interfering peaks

(>30% of LOQ) should be

present at the retention time of

ametryn.

Linearity & Range

Analyze a series of at least 5

standard concentrations

across the expected sample

concentration range. Plot peak

area vs. concentration and

perform linear regression.

Coefficient of determination

(R²) ≥ 0.995. Residuals should

be randomly distributed around

the x-axis.

Accuracy (Recovery)

Spike blank matrix samples at

low, medium, and high

concentrations (e.g., at the

LOQ, 2x LOQ, and 10x LOQ)

in replicates (n=5). Analyze

and calculate the percent

recovery.

Mean recovery should be

within 70-120%.[14]

Precision (RSD%)

Repeatability (Intra-day):

Analyze spiked samples (n=5)

under the same conditions on

the same day. Intermediate

Precision (Inter-day): Repeat

on a different day.

Relative Standard Deviation

(RSD) ≤ 20%.

Limit of Detection (LOD)

Determined as the

concentration that gives a

signal-to-noise ratio (S/N) of

3:1. Can be estimated from the

lowest concentration standard.

The lowest concentration at

which the analyte's presence

can be reliably detected.

Published methods report

LODs around 0.16 µg/mL in

the final extract.[7][15]
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Limit of Quantification (LOQ)

The lowest concentration that

can be quantified with

acceptable accuracy and

precision. Typically determined

as S/N = 10:1 or the lowest

validated spike level.

The lowest concentration that

can be reported. Published

methods report LOQs around

0.5 µg/mL in the final extract.

[7][15]
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Caption: Overall workflow for ametryn quantification.
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Caption: Core parameters for analytical method validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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